Cas no 338791-84-7 (2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile)

• Product Name: 2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile
• CAS No: 338791-84-7
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• MDL: MFCD00231982
• CID: 1078532
• PubChem ID: 2764122
• Update Time: 2025-04-20

2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Hydroxy(phenyl)methyl)phenyl)-2-phenylacetonitrile
• 2-{4-[Hydroxy(phenyl)methyl]phenyl}-2-phenylacetonitrile
• J-505860
• 6G-060
• DTXSID50377315
• AKOS005070786
• Oprea1_356935
• 338791-84-7
• MFCD00231982
• 2-[4-[hydroxy(phenyl)methyl]phenyl]-2-phenylacetonitrile
• {4-[Hydroxy(phenyl)methyl]phenyl}(phenyl)acetonitrile
• 2-(4-[HYDROXY(PHENYL)METHYL]PHENYL)-2-PHENYLACETONITRILE
• 2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile

• MDL： MFCD00231982
• Inchi： 1S/C21H17NO/c22-15-20(16-7-3-1-4-8-16)17-11-13-19(14-12-17)21(23)18-9-5-2-6-10-18/h1-14,20-21,23H
• InChI Key： PNIWDAPCEDFZST-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.131014166g/mol
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Melting Point: 118-120°C

2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles